Cas no 1016767-93-3 (2-(5-Bromopyridin-2-yl)sulfanylbenzoic Acid)

• Product Name: 2-(5-Bromopyridin-2-yl)sulfanylbenzoic Acid
• CAS No: 1016767-93-3
• MF: C₁₂H₈BrNO₂S
• MW: 310.166420936584
• CID: 4567073
• Update Time: 2025-10-30

2-(5-Bromopyridin-2-yl)sulfanylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Bromopyridin-2-yl)sulfanyl]benzoic Acid
• Benzoic acid, 2-[(5-bromo-2-pyridinyl)thio]-
• 2-(5-Bromopyridin-2-yl)sulfanylbenzoic Acid

• Inchi： 1S/C12H8BrNO2S/c13-8-5-6-11(14-7-8)17-10-4-2-1-3-9(10)12(15)16/h1-7H,(H,15,16)
• InChI Key： FWHYZNJVVSEWIZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1=NC=C(Br)C=C1

Computed Properties

• Exact Mass: 308.94591g/mol
• Monoisotopic Mass: 308.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 310.17g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-(5-Bromopyridin-2-yl)sulfanylbenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(5-Bromopyridin-2-yl)sulfanylbenzoic Acid

Comprehensive Overview of 2-(5-Bromopyridin-2-yl)sulfanylbenzoic Acid (CAS No. 1016767-93-3)

2-(5-Bromopyridin-2-yl)sulfanylbenzoic Acid (CAS No. 1016767-93-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromopyridine and benzoic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a sulfanyl bridge, enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-(5-Bromopyridin-2-yl)sulfanylbenzoic Acid has surged due to their pivotal role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzyme activity, a hot topic in precision medicine. The compound's bromine substituent offers a strategic handle for further functionalization, aligning with the growing trend of click chemistry and late-stage diversification in synthetic workflows.

From an industrial perspective, CAS No. 1016767-93-3 is often explored for its ligand properties in catalysis, especially in cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for constructing biaryl scaffolds, a cornerstone in modern drug design. Additionally, its benzoic acid group facilitates solubility optimization, addressing a common challenge in formulation development—a frequent search query among pharmaceutical chemists.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing emphasis on green chemistry, synthetic routes for 2-(5-Bromopyridin-2-yl)sulfanylbenzoic Acid are being reevaluated to minimize hazardous waste. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched in academic and industrial forums.

Analytical characterization of 1016767-93-3 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, which are critical given the compound's application in high-throughput screening (HTS) libraries. The rise of AI-driven drug discovery has further amplified interest in such well-characterized intermediates, as they feed into machine learning models for molecular property prediction.

In summary, 2-(5-Bromopyridin-2-yl)sulfanylbenzoic Acid exemplifies the intersection of medicinal chemistry and process innovation. Its multifaceted utility—from targeted therapy development to catalysis—positions it as a compound of enduring relevance. As research continues to uncover new applications, its role in advancing life sciences and material engineering is expected to expand, making it a staple in both academic and industrial settings.